Cas no 1491229-71-0 (3-(Difluoromethoxy)pyridin-4-amine)

3-(Difluoromethoxy)pyridin-4-amine is a fluorinated pyridine derivative characterized by the presence of a difluoromethoxy group at the 3-position and an amino group at the 4-position of the pyridine ring. This structural motif enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The difluoromethoxy group contributes to improved metabolic stability and lipophilicity, while the amino group provides a reactive site for further functionalization. Its well-defined chemical properties make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound is typically handled under controlled conditions due to its sensitivity to moisture and air.

3-(Difluoromethoxy)pyridin-4-amine structure

1491229-71-0 structure

Product Name:3-(Difluoromethoxy)pyridin-4-amine

CAS No:1491229-71-0

MF:C₆H₆F₂N₂O

MW:160.121448040009

CID:5170697

Update Time:2026-03-04

3-(Difluoromethoxy)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

- 3-(Difluoromethoxy)pyridin-4-amine
- 4-Pyridinamine, 3-(difluoromethoxy)-
- Inchi： 1S/C6H6F2N2O/c7-6(8)11-5-3-10-2-1-4(5)9/h1-3,6H,(H2,9,10)
- InChI Key： CWGTZLVWIZHUBG-UHFFFAOYSA-N
- SMILES： C1=NC=CC(N)=C1OC(F)F

3-(Difluoromethoxy)pyridin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM505877-1g	3-(Difluoromethoxy)pyridin-4-amine	1491229-71-0	95%	1g	$633	2022-06-12
Ambeed	A863994-1g	3-(Difluoromethoxy)pyridin-4-amine	1491229-71-0	95+%	1g	$646.0	2024-04-23

3-(Difluoromethoxy)pyridin-4-amine Related Literature

1. Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4†

Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
2. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
3. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
4. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
5. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207

Additional information on 3-(Difluoromethoxy)pyridin-4-amine

Market Research and Analysis Report on 3-(Difluoromethoxy)pyridin-4-amine (1491229-71-0) in Chemical Biomedical Field

Recent advancements in the chemical biomedical field have highlighted the significance of novel compounds with potential therapeutic applications. Among these, 3-(Difluoromethoxy)pyridin-4-amine, identified by the CAS registry number 1491229-71-0, has emerged as a promising candidate for various biomedical applications. This report aims to provide an in-depth analysis of the current market landscape, research progress, and future prospects of this compound.

The compound 3-(Difluoromethoxy)pyridin-4-amine is a derivative of pyridine, a heterocyclic aromatic compound known for its versatility in pharmaceutical applications. The introduction of a difluoromethoxy group at the 3-position and an amino group at the 4-position imparts unique chemical properties to this molecule, making it a potential candidate for drug development. Recent studies have demonstrated its activity in various biological systems, including its role as a kinase inhibitor and its potential application in cancer therapy.

Market demand for 3-(Difluoromethoxy)pyridin-4-amine is driven by its increasing use in preclinical studies and early-stage clinical trials. The global pharmaceutical industry is witnessing a surge in demand for novel chemical entities with high bioavailability and specificity. This compound's ability to target specific molecular pathways makes it highly sought after by researchers and pharmaceutical companies alike.

To assess the market potential of 3-(Difluoromethoxy)pyridin-4-amine, a comprehensive analysis of supply chain dynamics is essential. Key players in the global chemical market are actively engaged in synthesizing and supplying this compound to academic institutions, research organizations, and pharmaceutical companies. The growing emphasis on green chemistry and sustainable synthesis methods has also influenced the production processes of this compound, ensuring environmental compliance while maintaining high-quality standards.

From a research perspective, recent publications highlight the compound's role in drug discovery pipelines. Collaborative efforts between academic researchers and industry professionals have led to significant breakthroughs in understanding its pharmacokinetics, toxicity profiles, and therapeutic efficacy. These findings underscore the importance of continued investment in research activities to fully harness the potential of 3-(Difluoromethoxy)pyridin-4-amine.

In conclusion, 3-(Difluoromethoxy)pyridin-4-amine (1491229-71-0) represents a valuable asset in the chemical biomedical field due to its unique chemical properties and promising therapeutic applications. As the demand for innovative drug candidates continues to grow, this compound is expected to play a pivotal role in shaping future treatment modalities. Stakeholders across the supply chain must remain vigilant to market trends and technological advancements to capitalize on this emerging opportunity.